
Essential Safety and Operational Guide for
Handling CHR-6494 TFA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CHR-6494 TFA

Cat. No.: B2522834 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling CHR-6494 TFA in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and effective

use of this potent research chemical.

Hazard Identification and Safety Summary
CHR-6494 TFA is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. Due to its potency as a haspin kinase inhibitor, caution should be exercised to

avoid direct contact, inhalation, and ingestion[1][2]. The trifluoroacetic acid (TFA) salt form may

also present hazards associated with acids.

Key Hazards:

Acute Oral Toxicity (Category 4)[1]

Acute and Chronic Aquatic Toxicity (Category 1)[1]

Potential for skin and eye irritation upon contact.

Inhalation of dust or aerosols may be harmful[1].
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A comprehensive assessment of potential hazards should be conducted to determine the

appropriate PPE for the specific tasks being performed[3]. The following table summarizes the

recommended PPE for handling CHR-6494 TFA.

Body Protection
Eye and Face

Protection
Hand Protection

Respiratory

Protection

Lab coat (buttoned)[4]

ANSI Z87.1 compliant

safety glasses with

side shields[3]

Disposable nitrile

gloves (double-gloving

recommended)[3]

Use in a certified

chemical fume hood is

required[5][6].

Impervious clothing

for larger quantities[1]

Chemical splash

goggles for handling

solutions[5]

For high-volume

applications, heavy-

duty gloves (e.g., butyl

rubber, Viton) should

be considered[6].

If work outside a fume

hood is unavoidable, a

respiratory protection

analysis should be

performed by EHS to

determine the

appropriate

respirator[4][6].

Closed-toe shoes[3]

A face shield should

be worn over safety

glasses or goggles

when there is a

significant splash

hazard[3].

Gloves should be

inspected before use

and changed

immediately upon

contamination[4].

Operational Procedures: Step-by-Step Handling
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids, alkalis, and oxidizing agents[1].

Temperature: For long-term storage of the powder, a temperature of -20°C is recommended.

Solutions in solvents should be stored at -80°C[1][7].
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Engineering Controls: All weighing and solution preparation activities must be conducted in a

certified chemical fume hood to avoid inhalation of the powder and contact with skin[5][6].

Procedure:

Allow the vial to equilibrate to room temperature for at least one hour before opening[8].

Carefully weigh the desired amount of CHR-6494 TFA powder.

Slowly add the desired solvent (e.g., DMSO) to the powder to the target concentration.

CHR-6494 TFA is soluble in DMSO up to 100 mM.

If necessary, use an ultrasonic bath to aid dissolution[9].

Clearly label the stock solution with the compound name, concentration, date, and your

initials.

Work Area: Designate a specific area for handling CHR-6494 TFA.

Spill Containment: Work on a chemically resistant tray or absorbent pad to contain any

potential spills.

Hand Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn[1][6].

Avoid Contamination: Do not eat, drink, or smoke in the laboratory where this compound is

handled[1].

Disposal Plan
Waste Segregation: All waste contaminated with CHR-6494 TFA, including empty vials,

pipette tips, gloves, and absorbent materials, must be collected in a designated, labeled

hazardous waste container.

Waste Disposal: Dispose of the chemical waste through your institution's environmental

health and safety (EHS) office[1]. Do not dispose of CHR-6494 TFA down the drain, as it is

very toxic to aquatic life[1].
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Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Quantitative Data Summary
Property Value Source

Molecular Weight 406.36 g/mol [1]

CAS Number 1458630-17-5 [1]

Purity ≥98% (HPLC)

Solubility Soluble to 100 mM in DMSO

Storage (Powder) -20°C [1][7]

Storage (in Solvent) -80°C [1][9]

Experimental Workflow and Diagrams
The following diagram illustrates the standard workflow for preparing a stock solution of CHR-
6494 TFA.
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Preparation Phase

Solution Phase

Retrieve CHR-6494 TFA from -20°C storage

Equilibrate vial to room temperature (≥1 hour)

Weigh powder in a chemical fume hood

Dissolve in DMSO to desired concentration

Aliquot stock solution into cryovials

Store aliquots at -80°C

Click to download full resolution via product page

Caption: Workflow for Preparing CHR-6494 TFA Stock Solution.

This workflow outlines the key steps from retrieving the compound from storage to preparing

and storing stock solutions for experimental use. Adherence to these steps is crucial for both

safety and experimental consistency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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